Cas no 141334-25-0 (2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone)

• Product Name: 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone
• CAS No: 141334-25-0
• MF: C₂₀H₁₅F₃OSi
• MW: 356.4132168293
• MDL: MFCD08752566
• CID: 903316
• PubChem ID: 11024701
• Update Time: 2025-10-23

2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-triphenylsilylethanone
• 2,2,2-Trifluoro-1-(triphenylsilyl)ethanone
• 2,2,2-TRIFLUORO-1-TRIPHENYLSILANYL-ETHANONE
• Silane,triphenyl(trifluoroacetyl)
• trifluoroacetyltriphenylsilane
• C20H15F3OSi
• AS-76867
• DTXSID80452361
• A885684
• MFCD08752566
• LQQZKOCPXUISGK-UHFFFAOYSA-N
• Ethanone, 2,2,2-trifluoro-1-(triphenylsilyl)-
• 2,2,2-trifluoro-1-(triphenylsilyl)ethan-1-one
• AC-29585
• CS-0156590
• 141334-25-0
• Silane, triphenyl(trifluoroacetyl)-
• DB-260211
• Y10406
• SB33361
• 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone

• MDL： MFCD08752566
• Inchi： 1S/C20H15F3OSi/c21-20(22,23)19(24)25(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： LQQZKOCPXUISGK-UHFFFAOYSA-N
• SMILES： [Si](C(C(F)(F)F)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 356.08400
• Monoisotopic Mass: 356.08442612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125 ºC
• Solubility: Insuluble (8.6E-5 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 2.82740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone

Comprehensive Overview of 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone (CAS No. 141334-25-0)

2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone, with the CAS number 141334-25-0, is a specialized organosilicon compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique trifluoromethyl and triphenylsilyl functional groups, plays a pivotal role in synthetic chemistry, particularly in the development of novel materials and pharmaceuticals. Its molecular structure, combining fluorine and silicon moieties, offers exceptional reactivity and stability, making it a valuable intermediate in organic synthesis.

The growing interest in 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone is closely tied to the broader demand for fluorinated compounds in modern chemistry. Fluorination is a key strategy in drug design, as it enhances bioavailability and metabolic stability. Researchers frequently search for terms like "fluorinated ketones in drug discovery" or "silicon-based reagents in organic synthesis," reflecting the compound's relevance in cutting-edge applications. Additionally, its role in catalysis and material science aligns with trends in sustainable chemistry and green synthesis, topics highly prioritized in academic and industrial circles.

From a structural perspective, CAS 141334-25-0 exhibits remarkable electronic properties due to the electron-withdrawing nature of the trifluoromethyl group and the steric bulk of the triphenylsilyl moiety. These features make it an excellent candidate for asymmetric synthesis, where precise control over stereochemistry is critical. Queries such as "asymmetric synthesis using silicon reagents" or "trifluoromethyl ketone applications" highlight the compound's versatility. Its compatibility with various reaction conditions, including Grignard reactions and cross-coupling methodologies, further underscores its utility in complex molecular constructions.

In the context of industrial applications, 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone is often explored for its potential in high-performance materials. For instance, its incorporation into polymers or coatings can impart desirable properties such as thermal resistance and chemical inertness. Searches related to "fluorinated silicon compounds in materials science" or "advanced functional materials" resonate with these applications. Moreover, the compound's stability under rigorous conditions makes it a candidate for electronic materials, where precision and durability are paramount.

The synthesis and handling of CAS 141334-25-0 require specialized expertise due to its sensitive functional groups. Laboratories often optimize protocols to ensure high yields and purity, addressing common challenges like moisture sensitivity and reaction selectivity. Frequently asked questions, such as "how to store trifluoromethyl silicon compounds" or "best practices for handling fluorinated reagents," reflect the practical considerations associated with this compound. Proper storage under inert atmospheres and the use of anhydrous solvents are typical recommendations to maintain its integrity.

Looking ahead, the future of 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone lies in its adaptability to emerging technologies. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly leveraging predictive models to identify new applications for such compounds. Searches for "machine learning in chemical synthesis" or "computational screening of fluorinated compounds" exemplify this trend. By integrating experimental data with computational insights, scientists can unlock novel pathways for utilizing this compound in biomedical research and nanotechnology.

In summary, 2,2,2-Trifluoro-1-(Triphenylsilyl)Ethanone (CAS 141334-25-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceuticals to advanced materials—make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound will undoubtedly remain a cornerstone in the development of next-generation chemical solutions.